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Compound of Interest

Compound Name: Orniplabin

Cat. No.: B11932162

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orniplabin (also known as SMTP-7 or BIIB131) is a complex fungal metabolite with significant
therapeutic potential, primarily investigated for its role in treating ischemic stroke. This technical
guide provides a comprehensive overview of the chemical structure, synthesis, and key
biological activities of Orniplabin. It is intended to serve as a detailed resource for researchers
and professionals in drug development, offering insights into its chemical properties,
manufacturing pathways, and mechanisms of action. This document aggregates available
guantitative data, outlines experimental protocols, and visualizes complex pathways to facilitate
a deeper understanding of this promising molecule.

Chemical Structure and Properties

Orniplabin is an isoindolone alkaloid derived from the fungus Stachybotrys microspora. Its
intricate structure is characterized by two modified triprenyl phenol moieties linked by an
ornithine bridge.

The chemical identity of Orniplabin is well-established, with its structure confirmed through
various spectroscopic methods and, ultimately, by total synthesis.
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Property Value Source
Molecular Formula Cs1HesN2010 --INVALID-LINK--
Molecular Weight 869.1 g/mol --INVALID-LINK--

(2S)-2,5-bis[(2S,3S)-2-
[(3E)-4,8-dimethylnona-3,7-
dienyl]-3,5-dihydroxy-2-methyl-

IUPAC Name _ --INVALID-LINK--
7-0x0-4,9-dihydro-3H-
pyrano[2,3-e]isoindol-8-

yl]pentanoic acid

CRNDCHORWGDFGR-
InChl Key --INVALID-LINK--
PXTWCNKMSA-N
CAS Number 733805-92-0 --INVALID-LINK--
Synonyms SMTP-7, BlIB131 --INVALID-LINK--

Structure Diagram:

Chemical Structure of Orniplabin (SMTP-7)
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Synthesis of Orniplabin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11932162#chemical-structure-and-synthesis-
pathway-of-orniplabin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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